Cas no 72021-23-9 (Henryoside)
Henryoside structure
Henryoside Properties
Names and Identifiers
-
- Henryoside
- 2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate
- [ "" ]
- BRD-K11955264-001-01-6
- MEGxp0_000474
- NCGC00180492-01
- 72021-23-9
- FS-8988
- 2-[[[2-(-D-Glucopyranosyloxy)-6-hydroxybenzoyl]oxy]methyl]phenyl -D-glucopyranoside
- ACon1_001452
- NCGC00180492-02![2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
- [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
- CHEMBL3092707
- AKOS032962224
- (2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)METHYL 2-HYDROXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZOATE
- DA-64101
- +Expand
-
- BHHRYVYZZQIPGU-NXEOTYAVSA-N
- InChI=1S/C26H32O15/c27-8-15-18(30)20(32)22(34)25(40-15)38-13-6-2-1-4-11(13)10-37-24(36)17-12(29)5-3-7-14(17)39-26-23(35)21(33)19(31)16(9-28)41-26/h1-7,15-16,18-23,25-35H,8-10H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
- C1=CC=C(C(=C1)COC(=O)C2=C(C=CC=C2OC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O
Computed Properties
- 584.17412031g/mol
- 9
- 15
- 10
- 584.17412031g/mol
- 41
- 833
- 0
- 10
- 0
- 0
- 0
- 1
- -0.9
- 245Ų
Experimental Properties
- -2.89340
- 245.29000
- 873.3±65.0 °C at 760 mmHg
- 0.0±0.3 mmHg at 25°C
- 289.5±27.8 °C
- Powder
- 1.6±0.1 g/cm3
Henryoside Price
Henryoside Suppliers
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:72021-23-9)
WANG HONG XIA
18981717076
2355253619@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier
(CAS:72021-23-9)
CHANG JING LI
18228035716
jingcuibio@163.com
Henryoside Related Literature
-
Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
-
Yuyao Ji,Lei Li,Wendong Cheng,Yu Xiao,Chengbo Li,Xingquan Liu Inorg. Chem. Front., 2021,8, 3156-3161
-
Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
-
Guowei Liu,Junjie Yuan,Zhixin Wu,Pingzhang Yu,Zhengping Wang,Xinguang Xu J. Mater. Chem. C, 2023,11, 2355-2363
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Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
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Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
-
Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956
-
Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
72021-23-9 (Henryoside) Related Products
- 18463-25-7(Nigracin)
- 85643-19-2(curculigoside)
- 490-67-5(Gaultherin)
- 154-61-0(Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)
- 143601-09-6(b-D-Glucopyranoside,4-hydroxy-2-[[(2-hydroxy-6-methoxybenzoyl)oxy]methyl]phenyl)
- 154-60-9(Benzoic acid,4-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)
- 71953-77-0(b-D-Glucopyranoside, 2-[[[3-(b-D-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoyl]oxy]methyl]phenyl)
- 99-17-2(b-D-Glucopyranoside,2-(hydroxymethyl)phenyl, 6-benzoate)
- 108124-75-0(6-(beta-D-glucopyranosyloxy)-salicylic acid methyl ester)
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